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Compound of Interest

Compound Name: 5-Chloro-2-mercaptobenzothiazole

Cat. No.: B1225071

An In-depth Technical Guide on the Physicochemical Properties of 5-Chloro-2-
mercaptobenzothiazole (CAS 5331-91-9)

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physicochemical properties of
the compound identified by CAS number 5331-91-9, 5-Chloro-2-mercaptobenzothiazole.
This document includes tabulated quantitative data, detailed experimental protocols for
property determination, and visualizations of relevant biological and analytical processes.

Chemical Identity and Structure

5-Chloro-2-mercaptobenzothiazole is an organosulfur compound that finds applications in
various industrial and research settings. It is recognized for its roles as a biocide, a fungicide,
and an important intermediate in the synthesis of pharmaceuticals and specialty chemicals.[1]
It is also utilized as a vulcanization accelerator in the rubber industry.

Table 1: Chemical Identifiers
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Identifier Value

CAS Number 5331-91-9

IUPAC Name 5-chloro-3H-1,3-benzothiazole-2-thione[2]
Synonyms 5-Chloro-2-benzothiazolethiol, CMBT, SH-

Benzothiazole[2]

Molecular Formula

C7H4CINS2[3]

SMILES

C1=CC2=C(C=C1CI)NC(=S)S2[2]

InChl

INChl=1S/C7HaCINS2/c8-4-1-2-6-5(3-4)9-

7(10)11-6/h1-3H,(H,9,10)[2]

Physicochemical Properties

The following tables summarize the key physicochemical properties of 5-Chloro-2-

mercaptobenzothiazole.

Table 2: Physical Properties

Property Value Source

Molecular Weight 201.70 g/mol [3]

Appearance Light yellow solid[4] Various

Melting Point 198-200 °C [4]

Boiling Point 333.2 £44.0 °C (Predicted) Multiple sources
Sparingly soluble in water;

Solubility soluble in organic solvents like ~ Multiple sources
ethanol and acetone.

Density 1.4472 g/cm3 (Rough estimate)  Multiple sources

Flash Point 155.3°C Multiple sources

Vapor Pressure

0.000138 mmHg at 25°C

Multiple sources
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Experimental Protocols

This section details the standard methodologies for determining the key physicochemical
properties outlined above.

Melting Point Determination (Capillary Method)

The melting point of a solid is the temperature at which it changes state from solid to liquid. For
a pure crystalline compound, this transition occurs over a narrow temperature range.

Protocol:

o Sample Preparation: A small amount of the finely powdered 5-Chloro-2-
mercaptobenzothiazole is packed into a capillary tube, which is sealed at one end.

o Apparatus Setup: The capillary tube is placed in a melting point apparatus, which consists of
a heated block or oil bath and a thermometer or an electronic temperature sensor.

o Heating: The sample is heated at a slow, controlled rate (e.g., 1-2 °C per minute) as it
approaches the expected melting point.

o Observation: The temperature at which the first drop of liquid appears is recorded as the
beginning of the melting range. The temperature at which the entire sample becomes liquid
is recorded as the end of the melting range.

o Purity Assessment: A sharp melting range (typically 0.5-1 °C) is indicative of a pure
compound. A broad melting range suggests the presence of impurities.

Boiling Point Determination (Distillation Method)

The boiling point is the temperature at which the vapor pressure of a liquid equals the pressure
surrounding the liquid, and the liquid changes into a vapor.

Protocol:

o Apparatus Setup: A distillation apparatus is assembled, consisting of a distilling flask, a
condenser, a receiving flask, and a thermometer.
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Sample and Heating: The liquid sample of 5-Chloro-2-mercaptobenzothiazole is placed in
the distilling flask along with boiling chips to ensure smooth boiling. The flask is heated
gently.

Vaporization and Condensation: As the liquid boils, its vapor rises and comes into contact
with the thermometer bulb before entering the condenser. The vapor is then cooled and
condensed back into a liquid, which is collected in the receiving flask.

Temperature Reading: The temperature is recorded when it stabilizes, indicating that the
vapor is in thermal equilibrium with the boiling liquid. This stable temperature is the boiling
point.

Solubility Determination

Solubility is the property of a solid, liquid, or gaseous chemical substance called solute to

dissolve in a solid, liquid, or gaseous solvent.

Protocol:

Solvent Selection: A range of solvents with varying polarities (e.g., water, ethanol, acetone,
diethyl ether, hexane) are selected.

Sample Preparation: A small, measured amount of 5-Chloro-2-mercaptobenzothiazole
(e.g., 10 mg) is placed into a series of test tubes.

Solvent Addition: A measured volume of each solvent (e.g., 1 mL) is added to the respective
test tubes.

Mixing and Observation: The test tubes are agitated (e.g., by vortexing) for a set period to
facilitate dissolution. The samples are then visually inspected to determine if the solid has
completely dissolved.

Classification: The solubility is typically reported qualitatively (e.g., soluble, sparingly soluble,
insoluble) or quantitatively (e.g., in mg/mL).

Synthesis and Analysis
Synthesis of 5-Chloro-2-mercaptobenzothiazole
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5-Chloro-2-mercaptobenzothiazole can be synthesized from 2,5-dichloroaniline. The
following diagram illustrates a general workflow for its synthesis.[5]

Reactants

Carbon Disulfide (CS2) Reaction Product Purification
I Reaction in a suitable solvent Purification
(e.g., with a base) ECIRE 2 S cab iRy el (e.g., Recrystallization)
2,5-Dichloroaniline

Click to download full resolution via product page

A simplified workflow for the synthesis of 5-Chloro-2-mercaptobenzothiazole.

Analysis of Peptidoglycan Muropeptides

5-Chloro-2-mercaptobenzothiazole is employed in the analysis of peptidoglycan
muropeptides.[3] The following diagram outlines a typical experimental workflow for this
analysis using Ultra-Performance Liquid Chromatography (UPLC).[6][7]
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Workflow for the analysis of peptidoglycan muropeptides using UPLC-MS.

Biological Activity
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Derivatives of 2-mercaptobenzothiazole are known to exhibit a range of biological activities,
including acting as enzyme inhibitors.[1] 5-Chloro-2-mercaptobenzothiazole has been noted
for its potential as an inhibitor of various enzymes.[1] The following diagram illustrates a
general mechanism of enzyme inhibition.
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A general diagram illustrating competitive enzyme inhibition.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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